Cas no 928712-10-1 (2-chloro-N-2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-ylacetamide)

• Product Name: 2-chloro-N-2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-ylacetamide
• CAS No: 928712-10-1
• MF: C₁₅H₁₃ClN₄O₂
• MW: 316.74
• MDL: MFCD09673316
• CID: 5145344
• PubChem ID: 16495618
• Update Time: 2026-03-03

2-chloro-N-2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(4-methoxyphenyl)-2H-benzotriazol-5-yl]-
• HG106
• 2-chloro-N-2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-ylacetamide
• TS-09406
• DA-64134
• 2-chloro-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide
• CS-0528514
• EN300-27696107
• EX-A7255
• 2-Chloro-N-(2-(4-methoxyphenyl)-2H-benzo[d][1,2,3]triazol-5-yl)acetamide
• AKOS000103162
• Z3219837442
• 928712-10-1
• HG106?

• MDL： MFCD09673316
• Inchi： 1S/C15H13ClN4O2/c1-22-12-5-3-11(4-6-12)20-18-13-7-2-10(8-14(13)19-20)17-15(21)9-16/h2-8H,9H2,1H3,(H,17,21)
• InChI Key： YKONCCSKKBLMDS-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=NN(C3=CC=C(OC)C=C3)N=C2C=1)(=O)CCl

Computed Properties

• Exact Mass: 316.0727034g/mol
• Monoisotopic Mass: 316.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69Ų

Additional information on 2-chloro-N-2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-ylacetamide

Chemical Compound CAS No. 928712-10-1: 2-Chloro-N-(4-Methoxyphenyl)-2H-1,2,3-Benzotriazol-5-yl Acetamide

Introduction

The chemical compound with CAS No. 928712-10-1, commonly referred to as 2-chloro-N-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl acetamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzotriazole derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as material science, pharmaceuticals, and environmental chemistry. The molecule's structure incorporates a benzotriazole ring system, a chloro group, and an acetamide moiety, making it a versatile compound with promising research and industrial applications.

Chemical Structure and Properties

The molecular structure of 2-chloro-N-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl acetamide is characterized by a benzotriazole core with substituents at specific positions. The benzotriazole ring system is known for its aromatic stability and ability to coordinate with metal ions, which contributes to its applications in corrosion inhibition and catalysis. The chloro group at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. Additionally, the acetamide group attached to the benzotriazole ring provides flexibility in functionalization and potential for bioavailability in pharmaceutical applications.

Applications in Material Science

Benzotriazole derivatives like CAS No. 928712-10-1 have gained significant attention in material science due to their ability to act as corrosion inhibitors. Recent studies have demonstrated that these compounds can form protective films on metal surfaces, effectively preventing oxidative degradation. For instance, research published in the Journal of Materials Chemistry highlights the use of similar compounds in protecting aluminum alloys from corrosion in marine environments. The presence of the chloro group and methoxyphenyl substituent in this compound further enhances its protective properties by improving adhesion to metal surfaces.

Potential Uses in Pharmaceutical Research

In the pharmaceutical industry, benzotriazole derivatives are being explored for their potential as drug candidates due to their ability to modulate biological pathways. The acetamide group in CAS No. 928712-10-1 is particularly interesting as it can serve as a bioisostere for other functional groups, potentially improving drug absorption and metabolism. Recent studies have shown that such compounds may exhibit anti-inflammatory and antioxidant properties, making them promising leads for developing new therapeutic agents.

Environmental Chemistry Applications

Beyond materials science and pharmaceuticals, CAS No. 928712-10-1 has potential applications in environmental chemistry. Its ability to chelate metal ions makes it a candidate for use in water treatment processes aimed at removing heavy metals from contaminated water sources. Researchers have explored similar compounds for their effectiveness in binding metals like lead and mercury without causing secondary pollution.

Recent Research Findings

The latest research on benzotriazole derivatives has focused on optimizing their synthesis pathways to enhance yield and reduce costs. A study published in Green Chemistry demonstrated a novel method for synthesizing CAS No. 928712-10-1 using microwave-assisted techniques under mild conditions. This approach not only improves efficiency but also aligns with sustainable chemistry principles by minimizing waste generation.

Future Directions

The versatility of CAS No. 928712-10-bold-bold-bold-bold-bold-bold-bold-bold-bold-bold-bold-